Cas no 1421523-45-6 (3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide)
3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide
- 3-methyl-N-[2-(3,4,5-trimethylpyrazol-1-yl)pyrimidin-5-yl]butanamide
- 3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide
- 1421523-45-6
- AKOS024539658
- VU0537473-1
- 3-methyl-N-(2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)butanamide
- F6218-0183
-
- Inchi: 1S/C15H21N5O/c1-9(2)6-14(21)18-13-7-16-15(17-8-13)20-12(5)10(3)11(4)19-20/h7-9H,6H2,1-5H3,(H,18,21)
- InChI Key: CGHYEXCORQKYQJ-UHFFFAOYSA-N
- SMILES: C(NC1=CN=C(N2C(C)=C(C)C(C)=N2)N=C1)(=O)CC(C)C
Computed Properties
- Exact Mass: 287.17461031g/mol
- Monoisotopic Mass: 287.17461031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 72.7Ų
3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6218-0183-2μmol |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6218-0183-5μmol |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6218-0183-10μmol |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6218-0183-20μmol |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 90%+ | 20μl |
$118.5 | 2023-05-20 | |
| Life Chemicals | F6218-0183-1mg |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6218-0183-2mg |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6218-0183-3mg |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6218-0183-4mg |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6218-0183-5mg |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6218-0183-10mg |
3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide |
1421523-45-6 | 10mg |
$118.5 | 2023-09-09 |
3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide
Comprehensive Analysis of 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide (CAS No. 1421523-45-6): Properties, Applications, and Research Insights
The compound 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide (CAS No. 1421523-45-6) has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This heterocyclic molecule combines a pyrimidine core with a trimethylpyrazole moiety, creating a scaffold that is highly relevant for drug discovery. Researchers are particularly interested in its role as a potential kinase inhibitor or modulator of enzymatic pathways, aligning with current trends in targeted cancer therapies and metabolic disorder treatments.
In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine. The structural complexity of 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide makes it a candidate for addressing challenges in drug resistance and selectivity, which are frequently searched topics in academic and industrial circles. Its CAS No. 1421523-45-6 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies.
From a synthetic chemistry perspective, the incorporation of both pyrazole and pyrimidine rings in this compound offers opportunities for structure-activity relationship (SAR) studies. These rings are known to participate in hydrogen bonding and π-π stacking interactions, which are essential for binding to biological targets. Such properties are frequently explored in forums discussing fragment-based drug design and computational chemistry, highlighting the compound's relevance to modern drug development workflows.
The physicochemical properties of 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide, including its solubility, logP, and stability under physiological conditions, are critical for its potential application in bioavailability optimization. These parameters are often queried in databases like PubChem and ChemSpider, reflecting the compound's growing footprint in cheminformatics. Additionally, its metabolic stability and toxicity profile are key considerations for researchers investigating its therapeutic potential.
Beyond pharmaceutical applications, this compound has sparked interest in agrochemical research, where similar heterocycles are employed as fungicides or plant growth regulators. The 3,4,5-trimethylpyrazole segment, in particular, is associated with bioactive molecules that influence signaling pathways in both mammals and plants. This dual applicability aligns with the increasing crossover between human health and agricultural biotechnology, a trending topic in interdisciplinary sciences.
In summary, 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide (CAS No. 1421523-45-6) represents a versatile chemical entity with broad implications for drug discovery and beyond. Its structural motifs resonate with current research priorities, including kinase inhibition, molecular recognition, and sustainable agrochemical development. As scientific databases continue to catalog its properties and derivatives, this compound is poised to remain a subject of intensive study in the coming decade.
1421523-45-6 (3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)